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molecular formula C12H10O B1664037 2-Acetylnaphthalene CAS No. 93-08-3

2-Acetylnaphthalene

Cat. No. B1664037
CAS RN: 93-08-3
M. Wt: 170.21 g/mol
InChI Key: XSAYZAUNJMRRIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04009197

Procedure details

2-Acetylnaphthalene is prepared by treating 2-(1-bromoethyl)naphthalene, prepared as described above, with sodium acetate in acetic acid to afford 2-(1-acetoxyethyl)naphthalene which upon base hydrolysis furnishes the 2-(1-hydroxyethyl)naphthalene. The latter is oxidized with an equivalent of chromium trioxide in glacial acetic acid, or 8N sulfuric acid and acetone to furnish 2-acetylnaphthalene. 2-Carboxynaphthalene is prepared from 2-acetylnaphthalene by treating the latter with aqueous sodium hypochlorite. The 2-carboxynaphthalene is treated with diborane in an ether, such as diglyme (diethyleneglycol dimethyl ether), to yield 2-hydroxymethylnaphthalene.
Name
2-(1-bromoethyl)naphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-Acetylnaphthalene
Name
2-(1-acetoxyethyl)naphthalene

Identifiers

REACTION_CXSMILES
Br[CH:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)[CH3:3].[C:14]([O-:17])(=[O:16])[CH3:15].[Na+]>C(O)(=O)C>[C:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)(=[O:16])[CH3:3].[C:14]([O:17][CH:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)[CH3:3])(=[O:16])[CH3:15] |f:1.2|

Inputs

Step One
Name
2-(1-bromoethyl)naphthalene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC(C)C1=CC2=CC=CC=C2C=C1
Step Two
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared

Outcomes

Product
Name
2-Acetylnaphthalene
Type
product
Smiles
C(C)(=O)C1=CC2=CC=CC=C2C=C1
Name
2-(1-acetoxyethyl)naphthalene
Type
product
Smiles
C(C)(=O)OC(C)C1=CC2=CC=CC=C2C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04009197

Procedure details

2-Acetylnaphthalene is prepared by treating 2-(1-bromoethyl)naphthalene, prepared as described above, with sodium acetate in acetic acid to afford 2-(1-acetoxyethyl)naphthalene which upon base hydrolysis furnishes the 2-(1-hydroxyethyl)naphthalene. The latter is oxidized with an equivalent of chromium trioxide in glacial acetic acid, or 8N sulfuric acid and acetone to furnish 2-acetylnaphthalene. 2-Carboxynaphthalene is prepared from 2-acetylnaphthalene by treating the latter with aqueous sodium hypochlorite. The 2-carboxynaphthalene is treated with diborane in an ether, such as diglyme (diethyleneglycol dimethyl ether), to yield 2-hydroxymethylnaphthalene.
Name
2-(1-bromoethyl)naphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2-Acetylnaphthalene
Name
2-(1-acetoxyethyl)naphthalene

Identifiers

REACTION_CXSMILES
Br[CH:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)[CH3:3].[C:14]([O-:17])(=[O:16])[CH3:15].[Na+]>C(O)(=O)C>[C:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)(=[O:16])[CH3:3].[C:14]([O:17][CH:2]([C:4]1[CH:13]=[CH:12][C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH:5]=1)[CH3:3])(=[O:16])[CH3:15] |f:1.2|

Inputs

Step One
Name
2-(1-bromoethyl)naphthalene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC(C)C1=CC2=CC=CC=C2C=C1
Step Two
Name
sodium acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared

Outcomes

Product
Name
2-Acetylnaphthalene
Type
product
Smiles
C(C)(=O)C1=CC2=CC=CC=C2C=C1
Name
2-(1-acetoxyethyl)naphthalene
Type
product
Smiles
C(C)(=O)OC(C)C1=CC2=CC=CC=C2C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.